Cas no 220389-17-3 (Ethyl 4-cyano-2-methylbenzoate)

Ethyl 4-cyano-2-methylbenzoate structure

220389-17-3 structure

Product Name:Ethyl 4-cyano-2-methylbenzoate

CAS No:220389-17-3

Molecular Formula:C₁₁H₁₁NO₂

Molecular Weight:189.21054

CID:1089105

PubChem ID:21717547

Ethyl 4-cyano-2-methylbenzoate Properties

Names and Identifiers

- Ethyl 4-cyano-2-methylbenzoate
- Ethyl4-cyano-2-methylbenzoate
- DTXSID90617282
- 220389-17-3
- SCHEMBL286232
- DA-08055
- SPCFCNSKNBMRGO-UHFFFAOYSA-N
- 4-cyano-2-methyl-benzoic acid ethyl ester
- +Expand
- InChIKey： SPCFCNSKNBMRGO-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H11NO2/c1-3-14-11(13)10-5-4-9(7-12)6-8(10)2/h4-6H,3H2,1-2H3
- SMILES： CCOC(=O)C1=CC=C(C=C1C)C#N

Computed Properties

Exact Mass: 189.07903
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 189.078978594g/mol
Heavy Atom Count: 14
Complexity: 253
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 50.1Å²

Experimental Properties

PSA: 50.09

Ethyl 4-cyano-2-methylbenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A019099058-1g	Ethyl 4-cyano-2-methylbenzoate	220389-17-3	95%	1g	$426.22	2023-09-02
Chemenu	CM152867-1g	ethyl 4-cyano-2-methylbenzoate	220389-17-3	95%	1g	$489	2023-01-09
Crysdot LLC	CD12095157-1g	Ethyl 4-cyano-2-methylbenzoate	220389-17-3	95+%	1g	$518	2024-07-24

Ethyl 4-cyano-2-methylbenzoate Related Literature

1. Metallopolymer precursors to L10-CoPt nanoparticles: synthesis, characterization, nanopatterning and potential application†

Qingchen Dong,Wenshan Qu,Wenqing Liang,Kunpeng Guo,Haibin Xue,Yuanyuan Guo,Chi-Wah Leung Nanoscale, 2016,8, 7068-7074
2. A band-gap-graded CZTSSe solar cell with 12.3% efficiency†

Kee-Jeong Yang,Dae-Ho Son,Shi-Joon Sung,Jun-Hyoung Sim,Young-Ill Kim,Si-Nae Park,Dong-Hwan Jeon,JungSik Kim,Dae-Kue Hwang,Chan-Wook Jeon,Dahyun Nam,Hyeonsik Cheong,Jin-Kyu Kang,Dae-Hwan Kim J. Mater. Chem. A, 2016,4, 10151-10158
3. Nucleation: theory and experiment

Mikhail P. Anisimov Russ. Chem. Rev., 2003,72, 591-628
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6. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
7. Interface mediated semiconducting to metallic like transition in ultrathin Bi2Se3 films on (100) SrTiO3 grown by molecular beam epitaxy†

Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902
8. Prediction of the structure of a silk-like protein in oligomeric states using explicit and implicit solvent models

Soft Matter, 2014,10, 5362-5374
9. An evaluation of coating materials used on piezoelectric crystals for the determination of dimethylsulfide (DMS) and its oxidation products in liquefied petroleum gas (LPG)

Anal. Proc., 1994,31, 67-68
10. Activity-based protein profiling reveals that secondary-carbon-centered radicals of synthetic 1,2,4-trioxolanes are predominately responsible for modification of protein targets in malaria parasites†

Chunyan Wei,Sheng Liu,Jin-Hui Zhao,Zi Ye,Shi-Shan Yu,Chong-Jing Zhang Chem. Commun., 2019,55, 9535-9538

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